7-phenyl-3-((4-(trifluoromethyl)benzyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole

• IUPAC Name: 7-phenyl-3-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C18H15F3N4S/c19-18(20,21)14-8-6-13(7-9-14)12-26-17-23-22-16-24(10-11-25(16)17)15-4-2-1-3-5-15/h1-9H,10-12H2
• InChI Key: FUPMESHJQSTLMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2SCC3=CC=C(C=C3)C(F)(F)F)N1C4=CC=CC=C4
• Molecular Formula: C18H15F3N4S
• Molecular Weight: 376.4 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities. Trifluoromethyl compounds, on the other hand, are characterized by the presence of a trifluoromethyl group (-CF3), which can significantly improve the physicochemical and pharmacological properties of the parent molecules.

Synthesis Analysis

Triazoles can be synthesized via a multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and benzene-1,3,5-triyl triformate. This reaction features broad substrate scope, high efficiency, and scalability.

Molecular Structure Analysis

Triazoles have a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The trifluoromethyl group in trifluoromethyl compounds consists of a carbon atom bonded to three fluorine atoms and one other carbon atom.

Chemical Reactions Analysis

Triazoles can participate in a variety of chemical reactions due to their versatile biological activities. They can bind with a variety of enzymes and receptors in the biological system.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles and trifluoromethyl compounds can vary widely depending on their specific structures. For example, 4-(Trifluoromethyl)benzylamine, a related compound, is a liquid at room temperature with a density of 1.229 g/mL at 25 °C.

Mechanism of Action

The mechanism of action of triazoles and trifluoromethyl compounds can vary widely depending on their specific structures and the biological systems they interact with. They can bind with a variety of enzymes and receptors in the biological system.

Future Directions

Given their broad-spectrum pharmaceutical activity, there is significant interest in the further study of triazoles and trifluoromethyl compounds, including toxicity risk assessment and structure-activity relationship studies.